Cas no 7233-09-2 (N,N'-dibenzyl-N,N'-bis(1,3-dibenzylimidazolidin-2-yl)ethane-1,2-diamine)

7233-09-2 structure
Product name:N,N'-dibenzyl-N,N'-bis(1,3-dibenzylimidazolidin-2-yl)ethane-1,2-diamine
N,N'-dibenzyl-N,N'-bis(1,3-dibenzylimidazolidin-2-yl)ethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
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- N,N'-dibenzyl-N,N'-bis(1,3-dibenzylimidazolidin-2-yl)ethane-1,2-diamine
- 7233-09-2
- DTXSID40413150
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- Inchi: InChI=1S/C50H56N6/c1-7-19-43(20-8-1)37-51-31-32-52(38-44-21-9-2-10-22-44)49(51)55(41-47-27-15-5-16-28-47)35-36-56(42-48-29-17-6-18-30-48)50-53(39-45-23-11-3-12-24-45)33-34-54(50)40-46-25-13-4-14-26-46/h1-30,49-50H,31-42H2
- InChI Key: CPUGLVGDXHFCIL-UHFFFAOYSA-N
- SMILES: C1CN(C(N1CC2=CC=CC=C2)N(CCN(CC3=CC=CC=C3)C4N(CCN4CC5=CC=CC=C5)CC6=CC=CC=C6)CC7=CC=CC=C7)CC8=CC=CC=C8
Computed Properties
- Exact Mass: 740.45708
- Monoisotopic Mass: 740.45664581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 56
- Rotatable Bond Count: 17
- Complexity: 925
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.5
- Topological Polar Surface Area: 19.4Ų
Experimental Properties
- PSA: 19.44
N,N'-dibenzyl-N,N'-bis(1,3-dibenzylimidazolidin-2-yl)ethane-1,2-diamine Related Literature
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1. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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